Cas no 144209-33-6 ((2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol)

• Product Name: (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol
• CAS No: 144209-33-6
• MF: C₂₇H₄₆N₂O₂
• MW: 430.666347980499
• CID: 108665
• PubChem ID: 76061800
• Update Time: 2025-07-09

(2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol Chemical and Physical Properties

Names and Identifiers

• Androstane-3,17-diol,2,16-di-1-pyrrolidinyl-, (2b,3a,5a,16b,17b)-
• Androstane-3,17-diol,2-(4- pyrrolidinyl)-16-(1-
• (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-dimethyl-2,16-di(pyrrolidin-1-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• (2β,3α,5α,16β,17β)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol
• (2beta,3alpha,5alpha,16beta,17beta)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol
• pyrrolidinyl)-, (2beta,3alpha,5alpha,16beta,17beta)-
• 144209-33-6
• FT-0772785
• 10,13-Dimethyl-2,16-dipyrrolidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol

• Inchi： 1S/C27H46N2O2/c1-26-10-9-20-19(21(26)16-22(25(26)31)28-11-3-4-12-28)8-7-18-15-24(30)23(17-27(18,20)2)29-13-5-6-14-29/h18-25,30-31H,3-17H2,1-2H3
• InChI Key： BYFWHQOQVWTTLG-UHFFFAOYSA-N
• SMILES： OC1C(CC2C1(C)CCC1C3(C)CC(C(CC3CCC12)O)N1CCCC1)N1CCCC1

Computed Properties

• Exact Mass: 430.35618
• Monoisotopic Mass: 430.356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 173-176°C
• Boiling Point: 546.5±50.0 °C at 760 mmHg
• Flash Point: 253.4±28.8 °C
• Solubility: Chloroform (Slightly), Methanol (Very Slightly), Pyridine (Slightly)
• PSA: 46.94
• LogP: 3.77530
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

(2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol

Comprehensive Overview of (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol (CAS No. 144209-33-6)

The compound (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol, identified by its CAS No. 144209-33-6, is a steroidal derivative with a unique molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. The presence of pyrrolidine groups at the 2 and 16 positions, along with hydroxyl groups at the 3 and 17 positions, contributes to its distinct biochemical properties. Researchers are particularly interested in its interactions with steroid receptors and its potential role in modulating hormonal pathways.

In recent years, the demand for novel steroidal compounds like (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol has surged, driven by advancements in drug discovery and personalized medicine. Users frequently search for terms such as "steroidal derivatives in drug development", "pyrrolidine-based compounds", and "CAS 144209-33-6 applications", reflecting the growing interest in this niche. The compound's structural complexity and potential bioactivity make it a subject of ongoing research, particularly in the context of hormone-related disorders and metabolic diseases.

One of the key features of CAS No. 144209-33-6 is its stereochemistry, which plays a critical role in its biological activity. The 2b,3a,5a,16b,17b configuration ensures high specificity in binding to target receptors, minimizing off-target effects. This precision is highly valued in modern pharmacology, where the focus is on developing drugs with fewer side effects. Searches for "steroid receptor modulators" and "selective hormone activators" often lead to discussions about compounds like this, highlighting its relevance in contemporary research.

The synthesis of (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol involves multi-step organic reactions, with an emphasis on achieving high enantiomeric purity. This process is a topic of interest for chemists and pharmaceutical scientists, as evidenced by search queries like "synthesis of pyrrolidine steroids" and "CAS 144209-33-6 preparation". The compound's synthetic pathway often serves as a case study in advanced organic chemistry courses, demonstrating the challenges and innovations in steroidal chemistry.

Beyond its chemical and pharmacological significance, CAS No. 144209-33-6 is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its interactions with biological targets. These studies are often linked to searches for "steroid docking simulations" and "predictive modeling of bioactive compounds", underscoring the interdisciplinary nature of modern drug discovery.

In conclusion, (2b,3a,5a,16b,17b)-2,16-di-1-Pyrrolidinylandrostane-3,17-diol represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure, combined with its potential therapeutic applications, makes it a compound of enduring interest. As research continues to uncover its mechanisms and applications, it is likely to remain a focal point in scientific discussions and search engine queries related to "innovative steroidal compounds" and "next-generation hormone modulators".